Cas no 31728-75-3 (1,5-Dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,5-Dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 31728-75-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD02090876
• CID: 299998
• PubChem ID: 1273303
• Update Time: 2025-04-19

1,5-Dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrazole-4-carboxylic acid
• 1,5-dimethylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 1,5-dimethyl-
• 005395
• 1,5-Dimethyl-1H-pyrazol-4-carbonsaeure
• 1,5-dimethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• 1,5-dimethyl-4-pyrazolecarboxylic acid
• AC1LOXRM
• AC1Q40DZ
• CHEMBL2071016
• CTK1C1510
• SureCN1663553
• ZERO
• BB 0219780
• AMY32781
• SCHEMBL1663553
• SB21894
• CS-W005926
• 1H-Pyrazole-4-carboxylic acid, 1,5-dimethyl-
• F2169-1008
• Z217709980
• DTXSID00361547
• EN300-25866
• SY041939
• 1,5-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• 1,5-Dimethyl-1H-pyrazole-4-carboxylic acid, 97%
• FT-0709214
• RS-0360
• AKOS000304128
• MFCD02090876
• SKTIXLZNJZTGRT-UHFFFAOYSA-N
• 31728-75-3
• BDBM50390932
• STK301316
• DA-16683
• 1,5-DIMETHYL-1H-PYRAZOLE-4-CARBOXYLICACID
• ALBB-000188

• MDL： MFCD02090876
• Inchi： 1S/C6H8N2O2/c1-4-5(6(9)10)3-7-8(4)2/h3H,1-2H3,(H,9,10)
• InChI Key： SKTIXLZNJZTGRT-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• Molecular Weight: 140.14
• XLogP3: 0.2

Experimental Properties

• Density: 1.28
• Melting Point: 181-183 °C
• Boiling Point: 299.2°C at 760 mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.575
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 55.12

1,5-Dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature